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Compound of Interest

Compound Name: Eriobofuran

CAS No.: 97218-06-9

Cat. No.: B161732 Get Quote

Executive Summary & Substance Identification
Eriobofuran is a dibenzofuran-class phytoalexin, primarily isolated from the Rosaceae family

(e.g., Eriobotrya japonica, Malus domestica) as a plant defense compound against pathogens

like Erwinia amylovora.[1]

CRITICAL SAFETY DISTINCTION: Do not confuse Eriobofuran with Carbofuran. Carbofuran

is a highly toxic carbamate pesticide (acetylcholinesterase inhibitor).[1] Eriobofuran is a

dibenzofuran derivative with distinct antimicrobial properties.[1][2] While less acutely toxic than

carbamates, Eriobofuran possesses a stable dibenzofuran core that requires specific high-

temperature destruction to prevent environmental persistence.[1]

This guide provides a self-validating protocol for the containment and disposal of Eriobofuran,

adhering to the "Precautionary Principle" for bioactive organic heterocycles.
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Property Data Operational Implication

Chemical Class
Dibenzofuran derivative

(Phytoalexin)

High thermal stability; requires

incineration.[3][4]

Solubility
Low in water; High in MeOH,

Acetone, DMSO

Use organic solvents for

equipment decontamination.[1]

Reactivity
Stable; Sensitive to strong

oxidizers

DO NOT mix with perchlorates

or nitrates in waste streams.[1]

Toxicity
Bioactive

(Antimicrobial/Antifungal)

Treat as Toxic Organic Waste.

[1] Prevent release to aquatic

systems.[1][5][6]

RCRA Status
Not specifically listed (U-

coded)

Classify as Non-Halogenated

Organic Waste (unless mixed

with halogens).[1]

Operational Handling & Waste Segregation[1][3]
To ensure scientific integrity and safety, the disposal process begins at the bench.[1] The

stability of the dibenzofuran ring means it does not degrade easily under standard ambient

conditions.[1]

The "Solvent Stream" Rule
Eriobofuran waste is almost exclusively generated in solution (HPLC fractions, extraction

solvents).[1]

Solid Waste: Pure solid Eriobofuran or contaminated silica gel must be segregated into

Solid Toxic Waste containers.[1]

Liquid Waste: Must be segregated into Non-Halogenated Organic Solvents (Stream A)

unless mixed with Chloroform/DCM, in which case it moves to Halogenated Waste (Stream

B).[1]

Why this matters: Incineration parameters differ for halogenated vs. non-halogenated streams.

[1] Correct segregation ensures complete thermal destruction of the furan ring without
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generating dioxins (PCDDs) downstream.[1]

Disposal Workflow: The Decision Matrix
The following logic gate ensures that every gram of Eriobofuran is accounted for and routed to

the correct destruction facility.

Eriobofuran Waste Generated

Physical State?

Liquid Solution Solid / Silica / Debris

Contains Halogens?
(DCM, Chloroform, etc.)

Stream S: Solid Toxic
Organic Waste

Stream A: Non-Halogenated
Organic Waste

No (MeOH, DMSO, Acetone)

Stream B: Halogenated
Organic Waste

Yes

High-Temp Incineration
(>1000°C)
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Figure 1: Decision matrix for segregating Eriobofuran waste streams to ensure regulatory

compliance and complete destruction.

Step-by-Step Disposal Protocol
Phase 1: Quenching & Stabilization
Note: Eriobofuran is not pyrophoric or violently reactive, so chemical quenching is rarely

necessary.[1] The goal is containment.

Dilution: If the compound is in a highly concentrated stock (>10 mM), dilute with a compatible

combustible solvent (Ethanol or Acetone) before adding to the waste container.[1] This

prevents precipitation and "hot spots" in the waste drum.[1]

Oxidizer Check: Verify the waste container does not contain Chromic Acid, Nitric Acid, or

Peroxides.[1] Mixing dibenzofurans with strong oxidizers can lead to uncontrolled exothermic

reactions.[1]

Phase 2: Containerization
Vessel Selection: Use HDPE (High-Density Polyethylene) or Amber Glass containers.[1]

Avoid LDPE for long-term storage of concentrated DMSO solutions.[1]

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.[1]

Secondary Containment: All waste containers must be stored in a chemically resistant tray

capable of holding 110% of the volume of the largest container.[1]

Phase 3: Labeling (The "Chain of Custody")
A generic "Organic Waste" label is insufficient for bioactive research chemicals.[1] The label

must explicitly state:

Constituent: Eriobofuran (Dibenzofuran derivative).[1]

Hazard: Toxic, Irritant.[1]

Solvent Matrix: e.g., "In Methanol/Water".
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Phase 4: Final Destruction
Method: Commercial Incineration.[1]

Specification: The waste must be sent to a TSDF (Treatment, Storage, and Disposal Facility)

permitted for High-Temperature Incineration.[1]

Mechanism: The dibenzofuran ring is thermally stable.[1] Destruction requires temperatures

exceeding 1000°C with a residence time of >2 seconds to ensure ring cleavage and prevent

the formation of toxic byproducts.[1]

Emergency Spill Response
In the event of a spill, immediate containment is required to prevent surface contamination and

potential tracking of the bioactive compound.[1]

Spill Detected 1. Don PPE
(Nitrile Gloves, Lab Coat, Goggles)

2. Containment
(Absorbent Pads/Vermiculite)

3. Decontamination
(Wipe with Acetone/Ethanol)

4. Disposal
(Place all materials in Solid Waste)

5. Report Incident
(EHS Log)

Click to download full resolution via product page

Figure 2: Immediate operational workflow for Eriobofuran spills. Speed and containment are

prioritized over complex neutralization.

Decontamination Verification: After cleaning a spill, use a UV lamp (if the specific isomer is

fluorescent, as many dibenzofurans are) to check for residual traces on the benchtop.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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